Cas no 56618-58-7 ((R)-3-Hydroxydecanoic Acid Methyl Ester)

• Product Name: (R)-3-Hydroxydecanoic Acid Methyl Ester
• CAS No: 56618-58-7
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 945661
• PubChem ID: 10878226
• Update Time: 2025-06-08

(R)-3-Hydroxydecanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• R-(3)-Hydroxydecanoic Acid, Methyl Ester
• (R)-3-Hydroxydecanoic Acid Methyl Ester
• 3-Hydroxycapric acid methyl ester
• R-(3)-HYDROXYDECANOYL ACID, METHYL ESTER
• D-3-Hydroxy-caprinsaeure-methylester
• D-3-Hydroxy-decansaeure-methylester
• 56618-58-7
• UBVACUZVNTVHTE-SNVBAGLBSA-N
• E78576
• (R)-Methyl 3-hydroxydecanoate
• (R)-Methyl3-hydroxydecanoate
• DB-300025
• DTXSID50446818
• Methyl (R)-3-Hydroxydecanoate
• Methyl (3R)-3-hydroxydecanoate
• AKOS027324251
• SS-4998
• SCHEMBL8413382
• MFCD07369436
• BP-29858
• 3-(r)-hydroxydecanoic acid methyl ester
• CS-0311833

• Inchi： 1S/C11H22O3/c1-3-4-5-6-7-8-10(12)9-11(13)14-2/h10,12H,3-9H2,1-2H3/t10-/m1/s1
• InChI Key： UBVACUZVNTVHTE-SNVBAGLBSA-N
• SMILES： O[C@@H](CC(=O)OC)CCCCCCC

Computed Properties

• Exact Mass: 202.15700
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 99-100°C/0.5mm
• PSA: 46.53000
• LogP: 2.27090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (R)-3-Hydroxydecanoic Acid Methyl Ester

Comprehensive Overview of (R)-3-Hydroxydecanoic Acid Methyl Ester (CAS No. 56618-58-7): Properties, Applications, and Industry Insights

The (R)-3-Hydroxydecanoic Acid Methyl Ester (CAS 56618-58-7) is a chiral ester derivative of hydroxy fatty acid, gaining significant attention in pharmaceutical, cosmetic, and specialty chemical industries. With its unique stereochemical configuration and functional groups, this compound serves as a versatile building block for synthesizing bioactive molecules. Its methyl ester moiety enhances solubility, making it ideal for formulations requiring controlled release or improved bioavailability.

Recent trends highlight the growing demand for enantiomerically pure compounds like (R)-3-Hydroxydecanoic Acid Methyl Ester, driven by advancements in asymmetric synthesis and green chemistry. Researchers frequently search for "chiral intermediates for drug development" or "sustainable ester synthesis methods," reflecting its relevance in cutting-edge applications. The compound’s CAS number 56618-58-7 is often queried alongside "spectroscopic data" and "supplier availability," underscoring its industrial importance.

Structurally, the hydroxy group at the 3-position and the decanoic acid backbone contribute to its amphiphilic properties, enabling uses in emulsifiers and lipid-based delivery systems. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for verifying its enantiopurity, a key concern for quality control. Users also frequently inquire about "scalable production routes" and "biocatalytic alternatives" to traditional chemical synthesis, aligning with the industry’s shift toward eco-friendly processes.

In cosmetics, the ester’s moisturizing effects and compatibility with skin lipids make it a candidate for anti-aging formulations. Searches like "natural-derived esters in skincare" or "non-irritating emulsifiers" correlate with its potential in clean beauty products. Meanwhile, its role in flavor and fragrance industries is explored under keywords such as "ester aroma profiles" and "food-grade additives."

From a regulatory perspective, (R)-3-Hydroxydecanoic Acid Methyl Ester complies with major safety guidelines, including REACH and FDA GRAS status for specific applications. Documentation of its toxicological profiles and "handling precautions" is often sought to ensure compliance in commercial use. Stability studies under varying pH and temperature conditions further support its suitability for diverse formulations.

Future research directions may explore its utility in biodegradable polymers or as a precursor for bioactive pheromones, addressing sustainability challenges. The compound’s alignment with "circular economy principles" and "green chemistry metrics" positions it as a focal point for innovation. Collaborative efforts between academia and industry continue to expand its applications, ensuring CAS 56618-58-7 remains a critical asset in specialty chemistry.